molecular formula C6H6N4 B7827134 CID 15161

CID 15161

Cat. No. B7827134
M. Wt: 134.14 g/mol
InChI Key: PEHVGBZKEYRQSX-UHFFFAOYSA-N
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Description

CID 15161 is a useful research compound. Its molecular formula is C6H6N4 and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemically Induced Dimerization (CID) in Biological Systems

  • Application in Protein Function Studies : CID is a valuable tool for studying various biological processes. It enables control over protein function with precision and spatiotemporal resolution, particularly in dissecting signal transductions and elucidating membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

Gene Regulation via CID

  • Development of PROTAC-CID Systems : PROTAC-CID platforms have been engineered for inducible gene regulation and gene editing. These systems can fine-tune gene expression levels and multiplex biological signals, allowing for transient genome manipulation in human cells and mice (Ma et al., 2023).

Photocaged-Photocleavable CID for Protein Localization

  • Control of Protein-Protein Interactions : A novel chemical inducer of protein dimerization has been developed that can be activated and deactivated with light. This allows for the control of peroxisome transport and mitotic checkpoint signaling in living cells, enhancing spatiotemporal control offered by CID (Aonbangkhen et al., 2018).

CID in Resolving Cell Biology Problems

  • Insights into Lipid Second Messengers and Small GTPases : CID has provided insights into the "signaling paradox" of lipid second messengers and small GTPases. Technical advances have improved the specificity of CID action and its application in manipulating multiple systems within a cell (DeRose, Miyamoto, & Inoue, 2013).

Chemically Inducible Trimerization (CIT)

  • Rational Design of CIT Systems : CIT, based on chemically inducible dimerization, uses a small molecule to induce binding of three different proteins. It expands the types of manipulation in live cells to address complex cell biology questions and synthetic biology applications (Wu et al., 2020).

CID in Agricultural Research

  • Improving Water Use Efficiency in Barley : Carbon isotope discrimination (CID) has been used as a selection criterion for improving water use efficiency and productivity of barley under different environmental conditions (Anyia et al., 2007).

properties

IUPAC Name

3H-pyrrolo[2,3-d]pyrimidin-4-amine
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InChI

InChI=1S/C6H6N4/c7-5-4-1-2-8-6(4)10-3-9-5/h1-3H,(H3,7,8,9,10)
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InChI Key

PEHVGBZKEYRQSX-UHFFFAOYSA-N
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Canonical SMILES

C1=CN=C2C1=C(NC=N2)N
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Isomeric SMILES

C1=CN=C2C1=C(NC=N2)N
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Molecular Formula

C6H6N4
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Molecular Weight

134.14 g/mol
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Product Name

CID 15161

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